Cas no 2228507-67-1 (methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2228507-67-1
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6050911
• PubChem ID: 165711456
• Update Time: 2025-06-09

methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1904580
• 2228507-67-1

• Inchi： 1S/C10H11BrO4/c1-15-9(14)5-8(13)6-3-2-4-7(12)10(6)11/h2-4,8,12-13H,5H2,1H3
• InChI Key： FUXZXNKGWAFQSI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CC(=O)OC)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate

Methyl 3-(2-Bromo-3-Hydroxyphenyl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl 3-(2-Bromo-3-Hydroxyphenyl)-3-Hydroxypropanoate (CAS No. 2228507-67-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for treating neurological disorders and cancer.

The molecular structure of methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate is composed of a substituted phenyl ring and a hydroxypropanoate moiety, with a methyl ester group at the terminal end. The presence of the bromine atom and multiple hydroxyl groups imparts unique chemical properties to this compound, making it an interesting subject for both synthetic and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These synthetic routes not only enhance the accessibility of the compound but also provide a platform for further derivatization and functionalization, opening avenues for the development of structurally diverse analogs.

In terms of biological activity, methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate has shown promising results in preliminary studies. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated pain.

Furthermore, studies have also explored the potential anticancer properties of methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate. A study published in the Journal of Medicinal Chemistry reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic profile of methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate has also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. However, further preclinical studies are necessary to optimize its pharmacokinetic parameters and ensure its safety and efficacy.

In addition to its therapeutic potential, methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate has been studied for its use as a research tool in biochemical assays. Its unique structural features make it an excellent probe for investigating enzyme kinetics and protein-ligand interactions. For instance, it has been used to study the binding affinity and selectivity of various enzymes involved in metabolic pathways, providing valuable insights into their mechanisms of action.

The environmental impact of methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for environmental accumulation. However, ongoing research is being conducted to ensure that its production and use are sustainable and environmentally friendly.

In conclusion, methyl 3-(2-bromo-3-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2228507-67-1) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure, combined with its promising biological activities, makes it an exciting subject for further investigation. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the scope of its utility in the fields of medicinal chemistry and pharmaceutical science.